9-(furan-2-yl)-4-(pyridin-3-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

• Molecular Formula: C21H19N7O
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 9-(furan-2-yl)-4-(pyridin-3-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• InChI: InChI=1S/C21H19N7O/c1-2-7-17-16(6-1)24-21-27-14-26(12-15-5-3-9-22-11-15)13-23-20(27)25-19(28(17)21)18-8-4-10-29-18/h1-11,19H,12-14H2,(H,23,25)
• InChI Key: KJCRBRWIRACWIQ-UHFFFAOYSA-N
• Canonical SMILES: C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CC5=CN=CC=C5)C6=CC=CO6

Description

The compound “9-(furan-2-yl)-4-(pyridin-3-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene” is a nitrogen-rich polycyclic heterocycle featuring a tetracyclic core with six nitrogen atoms (hexazatetracyclo framework). Its structure integrates a furan-2-yl substituent at position 9 and a pyridin-3-ylmethyl group at position 4.

Biological Activity

The compound 9-(furan-2-yl)-4-(pyridin-3-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article aims to compile and analyze the available literature regarding the compound's biological properties.

Chemical Structure and Properties

The compound features a unique tetracyclic structure with multiple nitrogen atoms and aromatic systems that may contribute to its biological activity. The furan and pyridine moieties are known for their roles in various pharmacological applications.

Antioxidant Activity

Research indicates that compounds with similar structural features exhibit significant antioxidant properties. For instance, studies have shown that derivatives containing furan and pyridine rings can scavenge free radicals effectively. This activity is crucial for mitigating oxidative stress-related diseases .

Anticancer Properties

Several studies have explored the anticancer potential of pyridine and furan derivatives. The presence of multiple nitrogen atoms in the structure may enhance interaction with biological targets such as enzymes involved in cancer progression. Preliminary data suggest that such compounds can inhibit tumor growth in vitro and in vivo models .

Antimicrobial Activity

The antimicrobial properties of related compounds have been documented extensively. The heterocyclic nature of the compound allows it to interact with microbial enzymes or membranes effectively. In vitro studies have reported promising results against various bacterial strains .

Case Studies

Study Reference	Biological Activity	Findings
	Antioxidant	Demonstrated significant DPPH radical scavenging activity
	Anticancer	Inhibited proliferation of cancer cell lines in vitro
	Antimicrobial	Effective against Gram-positive bacteria

The biological activities of the compound are hypothesized to be mediated through several mechanisms:

• Radical Scavenging : The furan ring is known to donate electrons, which can neutralize free radicals.
• Enzyme Inhibition : The nitrogen atoms may facilitate binding to active sites on enzymes involved in cancer metabolism.
• Membrane Disruption : The amphipathic nature of the compound could disrupt microbial membranes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Complexity and Nitrogen Content

The target compound’s hexazatetracyclo framework distinguishes it from simpler analogs like 9-ethyl-9-methyl-8,10,17-triazatetracyclo[8.7.0.0.0]heptadeca-1(17),2(7),3,5,11,13,15-heptaene (), which contains three nitrogen atoms.

Substituent Effects

• Furan vs.
• Pyridin-3-ylmethyl vs. Pyridin-4-yl : The pyridin-3-ylmethyl group in the target differs from the pyridin-4-yl substituent in 10-Methyl-8-(pyridin-4-yl)-6,7-dioxaspiro[...] (). The 3-position on pyridine may influence steric hindrance and electronic effects, modulating binding affinity in biological systems .

Physicochemical Properties

A comparison of key properties is summarized below:

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Nitrogen Atoms	Key Substituents
Target Compound	C17H14N6O	318.34	Not reported	6	Furan-2-yl, Pyridin-3-ylmethyl
9-Ethyl-9-methyl-8,10,17-triazatetracyclo[...] ()	C17H17N3	263.35	Not reported	3	Ethyl, Methyl
7-Methyl-2-phenyl-4H,9H-furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione ()	C17H10O5	294.26	180 (decomp)	0	Phenyl, Methyl
10-Methyl-8-(pyridin-4-yl)-6,7-dioxaspiro[...] ()	C14H19O4	263.30	128-130 (dec)	1	Pyridin-4-yl, Methyl

The target’s higher molecular weight and nitrogen content suggest greater polarity compared to analogs, which may enhance aqueous solubility but reduce membrane permeability .